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Compound of Interest

Compound Name: 4-Methylbenzoyl isothiocyanate

Cat. No.: B100904

CAS Number: 16794-68-6

This technical guide provides an in-depth overview of 4-Methylbenzoyl isothiocyanate, a
compound of interest for researchers, scientists, and professionals in drug development. This
document outlines its chemical and physical properties, provides a detailed experimental
protocol for its synthesis, and explores its potential mechanisms of action through key signaling
pathways.

Chemical and Physical Properties

4-Methylbenzoyl isothiocyanate is a sulfur-containing organic compound with the molecular
formula CoH7NOS.[1] Its properties are summarized in the tables below for easy reference and
comparison.

Table 1: General Properties of 4-Methylbenzoyl Isothiocyanate
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Property Value Source
CAS Number 16794-68-6 [1]
Molecular Formula CoH7NOS [1]
Molecular Weight 177.22 g/mol [1]
Appearance Not specified

Purity >959% (typical)

Table 2: Physical Properties of 4-Methylbenzoyl Isothiocyanate

Property Value Unit Source
Melting Point 100 °C [2]
Boiling Point 283.9 at 760 mmHg °C [2]
Density 111 g/cm3 [2]
Flash Point 125.5 °C [2]
Vapor Pressure 0.00307 at 25°C mmHg [2]
Refractive Index 1.576 [2]

LogP (Octanol/Water

Partition Coefficient) 2238

Water Solubility LoglOWS =-3.04 mol/L

Table 3: Spectroscopic Data of 4-Methylbenzoyl Isothiocyanate

Technique

Key Data Points

Source

13C NMR

Data available

[1]

Mass Spectrometry (GC-MS)

m/z Top Peak: 119

[1]
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Experimental Protocols
Synthesis of 4-Methylbenzoyl Isothiocyanate

The following protocol describes a general method for the synthesis of acyl isothiocyanates
from the corresponding acyl chlorides. This procedure can be adapted for the synthesis of 4-
Methylbenzoyl isothiocyanate from 4-methylbenzoyl chloride.

Materials:

» 4-Methylbenzoyl chloride

e Potassium thiocyanate (KSCN)
e Acetone

e Dichloromethane (CH2Cl2)

e PEG-400 (Polyethylene glycol 400)
o Ethyl acetate

o Petroleum ether

e Anhydrous sodium sulfate

» Round-bottom flask

e Magnetic stirrer

« Filtration apparatus

 Rotary evaporator

Column chromatography setup

Procedure:
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e To a solution of 4-methylbenzoyl chloride (1 equivalent) in a 1:1 mixture of dichloromethane
and acetone, add potassium thiocyanate (1 equivalent).

e Add a few drops of PEG-400 to the reaction mixture to act as a phase-transfer catalyst.
 Stir the reaction mixture at room temperature for 2 hours.
 After the reaction is complete, filter the mixture to remove any solid byproducts.

o Evaporate the filtrate under reduced pressure using a rotary evaporator to obtain the crude
4-Methylbenzoyl isothiocyanate.

» Purify the crude product by column chromatography using a mixture of ethyl acetate and
petroleum ether as the eluent.

o Collect the fractions containing the purified product and evaporate the solvent to yield pure
4-Methylbenzoyl isothiocyanate.

e Dry the final product over anhydrous sodium sulfate.

Potential Biological Activity and Signaling Pathways

Isothiocyanates are a class of compounds known for their potential in cancer chemoprevention
and therapy.[3][4] While specific studies on 4-Methylbenzoyl isothiocyanate are limited, the
biological activity can be inferred from the well-documented mechanisms of other
isothiocyanates. The primary modes of action involve the modulation of key cellular signaling
pathways, including the Keap1/Nrf2 and NF-kB pathways, and the induction of apoptosis.

Keapl/Nrf2 Pathway

The Keapl/Nrf2 pathway is a critical regulator of cellular defense against oxidative and
electrophilic stress.[5][6] Isothiocyanates are known to activate this pathway.
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Caption: Activation of the Nrf2 pathway by 4-Methylbenzoyl isothiocyanate.

Under normal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by
Keap1, which facilitates its ubiquitination and subsequent degradation by the proteasome.
Isothiocyanates can react with cysteine residues on Keapl, leading to a conformational change
that disrupts the Keapl-Nrf2 interaction. This allows Nrf2 to translocate to the nucleus, where it
binds to the Antioxidant Response Element (ARE) and initiates the transcription of a battery of
cytoprotective genes.[7][8]

NF-kB Signaling Pathway

The NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway plays a
crucial role in inflammation and cell survival.[9] Chronic activation of NF-kB is associated with
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various cancers. Isothiocyanates have been shown to inhibit this pathway.[10]
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Caption: Inhibition of the NF-kB pathway by 4-Methylbenzoyl isothiocyanate.

In the canonical pathway, pro-inflammatory stimuli activate the IKK complex, which then
phosphorylates the inhibitory protein IkBa.[11] This phosphorylation targets IkBa for
ubiquitination and proteasomal degradation, releasing the NF-kB dimer (p50/p65) to
translocate to the nucleus and activate the transcription of genes involved in inflammation and
cell survival. Isothiocyanates can inhibit the activation of the IKK complex, thereby preventing
the degradation of IkBa and keeping NF-kB sequestered in the cytoplasm.[10][12]

Induction of Apoptosis

Apoptosis, or programmed cell death, is a crucial process for removing damaged or cancerous
cells. Isothiocyanates are known to induce apoptosis in cancer cells through various
mechanisms.
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Caption: Induction of apoptosis by 4-Methylbenzoyl isothiocyanate.

Isothiocyanates can induce apoptosis by increasing the production of reactive oxygen species
(ROS), which leads to mitochondrial dysfunction.[13] They can also modulate the expression of
Bcl-2 family proteins, decreasing the levels of anti-apoptotic proteins like Bcl-2 and increasing
the levels of pro-apoptotic proteins like Bax.[4][14] This leads to the release of cytochrome ¢
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from the mitochondria, which in turn activates a cascade of caspases (initiator caspase-9 and
executioner caspase-3), ultimately resulting in apoptotic cell death.[13][15]

This technical guide provides a comprehensive starting point for researchers interested in 4-
Methylbenzoyl isothiocyanate. The provided data and protocols can facilitate further
investigation into its chemical and biological properties, and its potential applications in drug
discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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